Cas no 127667-32-7 (Benzeneacetonitrile,2-benzoyl-a-phenyl-)

• Product Name: Benzeneacetonitrile,2-benzoyl-a-phenyl-
• CAS No: 127667-32-7
• MF: C₂₁H₁₅NO
• MW: 297.349905252457
• MDL: MFCD00231976
• CID: 232327
• PubChem ID: 2735470
• Update Time: 2025-04-19

Benzeneacetonitrile,2-benzoyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2-benzoyl-a-phenyl-
• 2-(2-benzoylphenyl)-2-phenylacetonitrile
• Benzeneacetonitrile,2-benzoyl-a-phenyl
• HMS1366M13
• Bionet2_000981
• CFA66732
• MFCD00231976
• 127667-32-7
• DTXSID50370740
• Oprea1_276855
• AKOS005097381
• Benzeneacetonitrile, 2-benzoyl-alpha-phenyl-
• 6G-040

• MDL： MFCD00231976
• Inchi： 1S/C21H15NO/c22-15-20(16-9-3-1-4-10-16)18-13-7-8-14-19(18)21(23)17-11-5-2-6-12-17/h1-14,20H
• InChI Key： BBWCPPJXHVYXFX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC=C1C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.11500
• Monoisotopic Mass: 297.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Melting Point: 102-104°C
• PSA: 40.86000
• LogP: 4.57308

Benzeneacetonitrile,2-benzoyl-a-phenyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：